2-(4-Trifluoromethyl-phenyl)-thiazole-5-carboxylic acid ethyl ester

• Molecular Formula: C13H10F3NO2S
• Molecular Weight: 301.29 g/mol
• IUPAC Name: ethyl 2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H10F3NO2S/c1-2-19-12(18)10-7-17-11(20-10)8-3-5-9(6-4-8)13(14,15)16/h3-7H,2H2,1H3
• InChI Key: NOJHFQOJLDFDKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(S1)C2=CC=C(C=C2)C(F)(F)F

Description

2-(4-Trifluoromethyl-phenyl)-thiazole-5-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C13H10F3NO2S and its molecular weight is 301.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of NaOEt (21% in EtOH, 215 ml, 584 mmol) were added ethyl formate (46.97 ml, 584 mmol) and then, with cooling (max. 28° C.), chloro acetic acid ethyl ester in Et2O (200 ml). The mixture was stirred at RT for 20 h and filtered after adding Et2O (200 ml). The resulting solid was dissolved in EtOH (400 ml) and after addition of 4-(trifluoromethyl)benzene-1-carbothioamide (11.98 g, 58.4 mmol) stirring to reflux was accomplished for 20 h. After filtration, the EtOH was removed under reduced pressure and extracted with CH2Cl2 (3×)/H2O. The organic phases were washed with H2O, dried (Na2SO4) and evaporated to give crude compound which was crystallized (Et2O/n-pentane) to give 12.43 g (71%) of 2-(4-trifluoromethyl-phenyl)-thiazole-5-carboxylic acid ethyl ester as off-white crystals, MS: 301 (M+), MP: 98-110° C.

Synthesis routes and methods II

Procedure details

To a solution of ethyl 2-bromothiazole-5-carboxylate (39 μl, 0.26 mmol) in toluene (2 mL) were added 4-(trifluoromethyl)phenylboronic acid (60 mg, 0.32 mmol), 2M Na2CO3(390 μl, 0.78 mmol), and catalytic amounts of Pd(PPh3)4 (61 mg, 0.05 mmol). The reaction mixture was refluxed for 6 hrs, diluted with water and extracted with EtOAc. The extracts were washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure. The crude residue was purified by column chromatography on silica gel (EtOAc/n-Hex=1:5) to give title compound (28 mg, 30%).